![molecular formula C29H26N2O7 B2956433 N-1,3-benzodioxol-5-yl-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl]acetamide CAS No. 895648-82-5](/img/structure/B2956433.png)
N-1,3-benzodioxol-5-yl-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-1,3-benzodioxol-5-yl-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl]acetamide” is a chemical compound with the molecular formula C29H26N2O7 . It has an average mass of 514.526 Da and a monoisotopic mass of 514.174011 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. It includes a benzodioxol group, an ethoxy group, a benzoyl group, and a quinolinyl group .Scientific Research Applications
Antitumor Activity
Research on novel series of 3-benzyl-substituted-4(3H)-quinazolinones, which share a structural motif with the compound , demonstrated significant in vitro antitumor activity. These compounds showed broad-spectrum antitumor activities, with some being 1.5–3.0 times more potent compared to the positive control 5-FU. This suggests the potential for similar compounds, possibly including N-1,3-benzodioxol-5-yl-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl]acetamide, to serve as templates for developing new antitumor agents (Ibrahim A. Al-Suwaidan et al., 2016).
Antibacterial Agents
Another study focused on the synthesis and characterization of novel N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives, which exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This research underscores the potential of quinoline-containing compounds in the development of new antibacterial agents, indicating the relevance of similar structures for antimicrobial applications (Manoj N. Bhoi et al., 2015).
Src Kinase Inhibitory and Anticancer Activities
Compounds with a thiazolyl N-benzyl-substituted acetamide structure have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. One such compound showed inhibition of c-Src kinase with significant potency in cell proliferation assays against various cancer cell lines. This highlights the potential of structurally related compounds in cancer research and treatment strategies (Asal Fallah-Tafti et al., 2011).
Anticonvulsant and Antimicrobial Activities
A study on novel derivatives of 3-substituted-2-thioxoquinazolin-4(3H)-ones revealed broad-spectrum activity against various bacteria and fungi, along with potent anticonvulsant activity. This suggests the utility of quinazolinone derivatives in the development of new antimicrobial and anticonvulsant therapies, highlighting a potential area of application for compounds with similar chemical structures (A. Rajasekaran et al., 2013).
Future Directions
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H26N2O7/c1-3-35-20-8-5-18(6-9-20)28(33)23-15-31(24-11-10-21(36-4-2)14-22(24)29(23)34)16-27(32)30-19-7-12-25-26(13-19)38-17-37-25/h5-15H,3-4,16-17H2,1-2H3,(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PINVZCJJPQEXGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OCC)CC(=O)NC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H26N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
514.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.